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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of biotin methyl ester
in various organic solvents. The information is intended to assist researchers and professionals

in the fields of biochemistry, drug development, and bioconjugation in preparing solutions,

designing experiments, and developing formulations involving this important biotin derivative.

Core Data Summary
The solubility of biotin methyl ester is critical for its application in various experimental and

manufacturing processes. The following table summarizes the available quantitative and

qualitative solubility data in common organic solvents.
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Solvent Solubility
Temperature
(°C)

Molarity
(approx.)

Source

Dimethyl

Sulfoxide

(DMSO)

50 mg/mL
60 (with

sonication)
193.5 mM [1]

Methanol
~10 mg/mL (1

part in 100)
Not Specified ~38.7 mM [2]

Acetone Soluble Not Specified - [2]

Methyl Ethyl

Ketone
Soluble Not Specified - [2]

Benzene Soluble Not Specified - [2]

Cyclohexene Soluble Not Specified -

Saturated

Hydrocarbons
Insoluble Not Specified -

Paraffin

Hydrocarbons
Insoluble Not Specified -

Note: The methyl ester group generally enhances the solubility of biotin in organic solvents,

facilitating its use in synthetic chemistry and probe design.

Experimental Protocols
While specific, detailed experimental protocols for determining the solubility of biotin methyl
ester are not widely published, a standard and reliable method is the Saturated Shake-Flask

Method. This method is a cornerstone for measuring thermodynamic equilibrium solubility.

Principle
A surplus of the solid compound (biotin methyl ester) is added to the solvent of interest. The

mixture is agitated at a constant temperature for a sufficient period to allow the solution to

reach equilibrium, at which point the concentration of the dissolved solute is constant. The

concentration of the solute in the saturated solution is then determined analytically.
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Detailed Methodology
Preparation of Materials:

Biotin methyl ester (solid, high purity).

Selected organic solvent (analytical grade or higher).

Vials with tight-fitting caps (e.g., screw-cap glass vials with PTFE-lined septa).

Constant temperature shaker or incubator.

Syringe filters (e.g., 0.22 µm PTFE) for clarification.

Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS, or a calibrated UV-Vis

spectrophotometer).

Experimental Procedure:

1. Add an excess amount of biotin methyl ester to a vial. The excess solid should be clearly

visible.

2. Add a known volume of the organic solvent to the vial.

3. Seal the vial tightly to prevent solvent evaporation.

4. Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

5. Agitate the mixture for a predetermined time (typically 24-72 hours) to ensure equilibrium

is reached. The presence of undissolved solid at the end of this period confirms saturation.

6. After the equilibration period, allow the vial to stand undisturbed at the same temperature

to let the excess solid settle.

7. Carefully withdraw a sample of the supernatant using a syringe.

8. Immediately filter the sample through a syringe filter to remove any undissolved

microparticles.
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9. Dilute the filtered, saturated solution with an appropriate solvent to a concentration within

the linear range of the analytical method.

10. Analyze the concentration of biotin methyl ester in the diluted sample using a validated

analytical method.

Quantification:

A calibration curve should be prepared using standard solutions of biotin methyl ester of

known concentrations.

The concentration of the sample is determined by comparing its analytical response to the

calibration curve.

The solubility is then calculated by taking into account the dilution factor.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for the shake-flask method of solubility

determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b2797733?utm_src=pdf-custom-synthesis
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://pubchem.ncbi.nlm.nih.gov/compound/Biotin
https://www.benchchem.com/product/b2797733#biotin-methyl-ester-solubility-in-organic-solvents
https://www.benchchem.com/product/b2797733#biotin-methyl-ester-solubility-in-organic-solvents
https://www.benchchem.com/product/b2797733#biotin-methyl-ester-solubility-in-organic-solvents
https://www.benchchem.com/product/b2797733#biotin-methyl-ester-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2797733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2797733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

